Cas no 57666-53-2 (5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde)

• Product Name: 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde
• CAS No: 57666-53-2
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• MDL: MFCD00579049
• CID: 877807
• PubChem ID: 818550
• Update Time: 2025-11-02

5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde
• 5-(3-chloro-4-methylphenyl)-2-furaldehyde
• 5-(3-CHLORO-4-METHYL-PHENYL)-FURAN-2-CARBALDEHYDE
• AC1LGBIF
• AC1Q6QFB
• AG-690
• CTK5A7239
• MolPort-000-153-261

• MDL： MFCD00579049
• Inchi： 1S/C12H9ClO2/c1-8-2-3-9(6-11(8)13)12-5-4-10(7-14)15-12/h2-7H,1H3
• InChI Key： OOMPOSIYMXBNCN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 220.02900
• Monoisotopic Mass: 220.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 363.1°C at 760 mmHg
• Flash Point: 173.4°C
• Refractive Index: 1.586
• PSA: 30.21000
• LogP: 3.72090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde

Comprehensive Overview of 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde (CAS No. 57666-53-2)

5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde (CAS No. 57666-53-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique furan-carbaldehyde structure, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and functional materials.

The molecular structure of 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde features a furan ring substituted with a formyl group at the 2-position and a chloro-methylphenyl group at the 5-position. This arrangement imparts distinct chemical properties, making it a valuable building block in organic synthesis. The presence of both aldehyde and aryl chloride functionalities allows for diverse chemical transformations, including nucleophilic additions, cross-coupling reactions, and condensation reactions.

In recent years, the demand for furan-based compounds like 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde has surged due to their role in green chemistry initiatives. As industries shift toward sustainable practices, furan derivatives are being explored as renewable alternatives to petroleum-based chemicals. This compound's potential in biodegradable polymers and eco-friendly solvents aligns with global trends in environmental sustainability, a hot topic among researchers and policymakers.

One of the most promising applications of 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde is in the pharmaceutical sector. Its structural motif is found in several bioactive molecules, including potential antiviral and anticancer agents. Recent studies have highlighted its utility in designing small-molecule inhibitors targeting specific enzymes or receptors. For instance, derivatives of this compound have shown activity against certain kinases, making them candidates for drug development programs focused on personalized medicine.

The compound's role in material science is equally noteworthy. Researchers are investigating its incorporation into conjugated polymers for organic electronics, such as OLEDs and photovoltaic devices. The furan-carbaldehyde moiety contributes to electron delocalization, enhancing the optoelectronic properties of these materials. With the growing demand for flexible and lightweight electronic components, this application area is expected to expand significantly.

From a synthetic chemistry perspective, 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde offers multiple handles for further functionalization. The aldehyde group can undergo reactions with amines to form imines or with alcohols to form acetals, while the chloro substituent participates in various metal-catalyzed coupling reactions. These features make it a popular choice for constructing complex molecular architectures in academic and industrial laboratories.

Quality control and analytical characterization of 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde are critical for its successful application. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. These analytical methods are particularly important when the compound is used as a reference standard or pharmaceutical intermediate, where stringent quality requirements must be met.

The market dynamics surrounding furan derivatives like 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde reflect broader trends in specialty chemicals. As of 2023, increased investment in drug discovery and renewable materials has driven demand for high-purity intermediates. Suppliers are responding by optimizing synthesis routes to improve yields and reduce production costs, making this compound more accessible to researchers worldwide.

Handling and storage recommendations for 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde follow standard laboratory safety protocols. While not classified as highly hazardous, it should be stored in a cool, dry place away from strong oxidizers. Proper personal protective equipment, including gloves and eye protection, is recommended when working with this compound to prevent potential irritation.

Looking ahead, the scientific community anticipates expanded applications for 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde across multiple disciplines. Its versatility as a synthetic intermediate, combined with the growing interest in furan chemistry, positions it as a compound of continuing importance. Future research may uncover novel reactivity patterns or biological activities that further enhance its value to the chemical and pharmaceutical industries.

For researchers seeking detailed technical information about 5-(3-Chloro-4-methylphenyl)furan-2-carbaldehyde, comprehensive datasheets are available from reputable chemical suppliers. These documents typically include physical properties, spectral data, and suggested handling procedures, providing essential guidance for experimental work involving this interesting and useful compound.